Cas no 416864-64-7 (N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-amine)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-amine
• CAS No: 416864-64-7
• MF: C₁₄H₂₆N₂
• MW: 222.369643688202
• CID: 6208520
• PubChem ID: 2846521
• Update Time: 2025-07-02

N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-amine
• AKOS009012102
• CS-0229931
• Oprea1_790319
• EN300-10160827
• N-(2-(Cyclohex-1-en-1-yl)ethyl)-1-methylpiperidin-4-amine
• N-[2-(CYCLOHEX-1-EN-1-YL)ETHYL]-1-METHYLPIPERIDIN-4-AMINE
• AB00085722-01
• N-[2-(1-Cyclohexen-1-yl)ethyl]-1-methyl-4-piperidinamine
• 416864-64-7
• N-[2-(cyclohexen-1-yl)ethyl]-1-methylpiperidin-4-amine

• Inchi： 1S/C14H26N2/c1-16-11-8-14(9-12-16)15-10-7-13-5-3-2-4-6-13/h5,14-15H,2-4,6-12H2,1H3
• InChI Key： AHEHTHILPVVQRW-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)NCCC1=CCCCC1

Computed Properties

• Exact Mass: 222.209598838g/mol
• Monoisotopic Mass: 222.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-amine

Introduction to N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-amine (CAS No. 416864-64-7)

N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-amine, identified by its CAS number 416864-64-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core and an appended cyclohexenyl ethyl side chain, has garnered attention due to its potential applications in drug discovery and development. The structural features of this compound contribute to its unique chemical properties, making it a valuable candidate for further investigation.

The chemical structure of N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-amine consists of a piperidine ring substituted with an N-methyl group at the 4-position and an ethyl chain linked to the 2-position of the ring. This ethyl chain is further modified with a cyclohexenyl moiety, which introduces a degree of rigidity and spatial orientation to the molecule. Such structural characteristics are often exploited in medicinal chemistry to modulate binding interactions with biological targets.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their diverse pharmacological activities. Piperidine scaffolds are widely recognized for their role in producing compounds with central nervous system (CNS) effects, including antipsychotics, antidepressants, and anticonvulsants. The presence of the cyclohexenyl ethyl side chain in N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-amine may enhance its pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The combination of the piperidine core and the cyclohexenyl ethyl side chain suggests that it may exhibit multiple modes of action, making it a promising candidate for treating complex diseases. Current research is focused on exploring its interactions with various biological targets, including enzymes and receptors involved in neurotransmitter pathways.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-amine that incorporate novel structural motifs can provide new insights into molecular recognition processes. By understanding how these compounds interact with biological systems, researchers can design more effective drugs with improved efficacy and reduced side effects.

The synthesis of N-2-(cyclohex-1-en-1-yl)ethyl-1-methylpiperidin-4-am ine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclohexenyl group necessitates specialized synthetic techniques, such as cross-coupling reactions and ring-closing metathesis, which are well-established in modern organic chemistry. These synthetic strategies allow for the precise construction of complex molecular frameworks, enabling access to a wide range of pharmacologically relevant derivatives.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical entities. N -2-(cyclohex -1 -en -1 -y l)ethyl -1 -methyl piperidin -4 -amine represents a significant step forward in this direction. Its unique structure and promising pharmacological profile make it an attractive candidate for further investigation. Future studies will likely focus on optimizing its chemical properties and evaluating its biological activity in vitro and in vivo.

The potential applications of this compound extend beyond traditional therapeutic areas. Its structural features may also make it useful in the development of diagnostic tools or probes for studying biological processes. By leveraging advanced computational methods and high-throughput screening techniques, researchers can accelerate the discovery process and identify new opportunities for therapeutic intervention.

In conclusion, N -2-(cyclohex -1 -en -1 -y l)ethyl -1 -methyl piperidin -4 -amine (CAS No. 416864 -64 -7) is a compound with significant promise in pharmaceutical chemistry. Its unique structure and potential applications make it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.